![molecular formula C11H16ClNO3 B1521219 2-[2-(Dimethylamino)ethoxy]benzoic acid hydrochloride CAS No. 1177320-86-3](/img/structure/B1521219.png)
2-[2-(Dimethylamino)ethoxy]benzoic acid hydrochloride
Overview
Description
“2-[2-(Dimethylamino)ethoxy]benzoic acid hydrochloride” is a chemical compound with the CAS Number: 1177320-86-3 . It has a molecular weight of 245.71 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H15NO3.ClH/c1-12(2)7-8-15-10-6-4-3-5-9(10)11(13)14;/h3-6H,7-8H2,1-2H3,(H,13,14);1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound is stored at room temperature .Scientific Research Applications
Antidepressant Biochemical Profile
A study on the novel bicyclic compound Wy-45,030, related to the chemical structure , showed an antidepressant biochemical profile. It was found to inhibit rat brain imipramine receptor binding and monoamine uptake, predictive of antidepressant activity without the side effects common to tricyclic therapy (E. Muth et al., 1986).
Green Synthesis
Another study presented a green synthesis approach for 2-N,N-dimethylamino-2-oxido-3-alkyl(aryl)-1-hydro-2-benzo[1,3,2]diazaphosphinin-4-one derivatives, highlighting the importance of using eco-friendly methods in chemical synthesis (A. B. Hadj Amor & R. Abderrahim, 2022).
Vasodilator Action
Research on 3-Acetoxy-2, 3-dihydro-5-[2-(dimethylamino)ethyl]-2-(p-methoxyphenyl)-1, 5-benzothiazepin-4(5H)-one hydrochloride revealed strong coronary vasodilator activity, showing the potential therapeutic applications of similar compounds (T. Nagao et al., 1972).
Corrosion Inhibition
Benzothiazole derivatives, including compounds with the N,N-dimethylamino group, were synthesized and shown to offer high inhibition efficiencies against steel corrosion, demonstrating their potential as corrosion inhibitors (Zhiyong Hu et al., 2016).
Synthesis of Therapeutic SGLT2 Inhibitors
A key intermediate for the synthesis of a family of promising SGLT2 inhibitors, used in diabetes therapy, highlighted the role of related chemical compounds in the development of new drugs. The synthesis process emphasized scalability and cost-effectiveness (Yi Zhang et al., 2022).
Safety and Hazards
The compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . Safety measures include washing thoroughly after handling, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It is known that similar compounds often interact with receptors or enzymes in the body to exert their effects .
Mode of Action
It is known that similar compounds can act as antagonists or inhibitors, blocking the activity of certain enzymes or receptors .
Biochemical Pathways
It is known that similar compounds can influence a variety of biochemical pathways, leading to downstream effects on cellular function .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
It is known that similar compounds can have a variety of effects at the molecular and cellular level .
Action Environment
It is known that factors such as ph, temperature, and the presence of other compounds can influence the action of similar compounds .
properties
IUPAC Name |
2-[2-(dimethylamino)ethoxy]benzoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO3.ClH/c1-12(2)7-8-15-10-6-4-3-5-9(10)11(13)14;/h3-6H,7-8H2,1-2H3,(H,13,14);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBGOEQNXBNEWTI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCOC1=CC=CC=C1C(=O)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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